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Compound of Interest

Compound Name: Sodium metaborate

Cat. No.: B1199293 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the crystal structure of sodium
metaborate dihydrate. The document details its crystallographic data, outlines the

experimental protocols for its synthesis and structural determination, and presents a visual

representation of the experimental workflow.

Introduction and Nomenclature
Sodium metaborate dihydrate, commonly represented by the formula NaBO₂·2H₂O, is more

accurately described from a structural standpoint as sodium tetrahydroxyborate, Na[B(OH)₄].

This nomenclature reflects the true coordination of the boron atom within the crystal lattice,

which is tetrahedrally bonded to four hydroxyl groups, forming the [B(OH)₄]⁻ anion. For clarity

and accuracy, this guide will use the formula Na[B(OH)₄].

Crystallographic Data
The definitive crystal structure of sodium metaborate dihydrate (Na[B(OH)₄]) was determined

by Csetenyi, Glasser, and Howie in 1993 through single-crystal X-ray diffraction. The

compound crystallizes in a monoclinic system. Key crystallographic data are summarized in the

table below.
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Parameter Value

Crystal System Monoclinic

Space Group P2₁/a

Lattice Parameters a = 5.886(3) Å

b = 10.566(6) Å

c = 6.146(3) Å

β = 111.60(4)°

Unit Cell Volume 355.4(3) Å³

Formula Units (Z) 4

Calculated Density 1.903 g/cm³

Data sourced from Csetenyi et al. (1993).[1][2][3][4][5]

Structural Description
The crystal structure of Na[B(OH)₄] consists of a three-dimensional network of [B(OH)₄]⁻

tetrahedra linked by hydrogen bonds. The sodium ions (Na⁺) are situated in cavities within this

framework and are coordinated to six oxygen atoms from the hydroxyl groups of the borate

anions.[1][5]

Experimental Protocols
Synthesis of Sodium Metaborate Dihydrate Crystals
Single crystals of Na[B(OH)₄] suitable for X-ray diffraction can be synthesized through the

following methods:

Method 1: Reaction of Anhydrous Borax and Sodium Hydroxide[6]

A solution is prepared by reacting anhydrous borax (Na₂B₄O₇) with sodium hydroxide

(NaOH) in aqueous solution at 90°C for 150 minutes.

The saturated borate solution is then allowed to cool to room temperature.
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Crystals of Na[B(OH)₄]·2H₂O will form upon cooling.

Method 2: Classical Method from Kernite

A mixture of kernite (a sodium borate mineral), water, and sodium hydroxide is prepared.

The mixture is heated to 80°C in a water bath and mechanically stirred for 2 hours.

The solution is then cooled to 25°C to induce crystallization.

The resulting white solid is collected and dried at 40°C.

X-ray Diffraction Analysis
The determination of the crystal structure of Na[B(OH)₄] was carried out using single-crystal X-

ray diffraction. The key experimental parameters are summarized below:

Parameter Value

Radiation Source Molybdenum Kα (λ = 0.71069 Å)

Temperature Room Temperature

Data Collection
A total of 1039 unique reflections were

measured.

Structure Solution

The structure was solved by direct methods

(SHELXS86) and refined using full-matrix least-

squares on F (SHELX76).[1]

Final R-factor R = 0.030 for 882 observed reflections.[1][4][5]

Experimental Workflow
The following diagram illustrates the general workflow for the synthesis and structural analysis

of sodium metaborate dihydrate.
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Caption: Experimental workflow for sodium metaborate dihydrate synthesis and analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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